Cas no 1351644-06-8 (methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate)

• Product Name: methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate
• CAS No: 1351644-06-8
• MF: C₁₅H₁₃N₅O₃S₃
• MW: 407.490418195724
• CID: 6378015
• PubChem ID: 56766121
• Update Time: 2025-08-03

methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate
• methyl 4-[[5-[(4-methylthiadiazole-5-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanylmethyl]benzoate
• F1838-4291
• methyl 4-(((5-(4-methyl-1,2,3-thiadiazole-5-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)benzoate
• AKOS024613610
• methyl 4-({[5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)benzoate
• 1351644-06-8

• Inchi： 1S/C15H13N5O3S3/c1-8-11(26-20-17-8)12(21)16-14-18-19-15(25-14)24-7-9-3-5-10(6-4-9)13(22)23-2/h3-6H,7H2,1-2H3,(H,16,18,21)
• InChI Key： PSLHFYXYTYVAHE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC2=NN=C(NC(C3SN=NC=3C)=O)S2)C=C1

Computed Properties

• Exact Mass: 407.01805281g/mol
• Monoisotopic Mass: 407.01805281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 189Ų

Additional information on methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate

Recent Advances in the Study of Methyl 4-({5-(4-Methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate (CAS: 1351644-06-8)

In recent years, the compound methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate (CAS: 1351644-06-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and benzoate moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The growing body of research underscores its importance as a scaffold for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of this compound. The researchers employed a multi-step synthetic route to optimize the yield and purity of the target molecule. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structural integrity of the synthesized compound. The study highlighted the compound's ability to inhibit key enzymatic pathways involved in bacterial cell wall synthesis, suggesting its potential as a novel antibacterial agent.

Another significant finding comes from a 2023 paper in *Bioorganic & Medicinal Chemistry Letters*, which investigated the anticancer properties of methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate. The researchers conducted in vitro assays on various cancer cell lines, demonstrating the compound's ability to induce apoptosis and inhibit cell proliferation. Molecular docking studies revealed that the compound interacts with high affinity to specific oncogenic targets, further validating its potential as a chemotherapeutic agent.

In addition to its antimicrobial and anticancer activities, recent research has also explored the anti-inflammatory effects of this compound. A study in the *European Journal of Pharmacology* reported that the molecule significantly reduces the production of pro-inflammatory cytokines in macrophage cells. This effect was attributed to the inhibition of NF-κB signaling, a critical pathway in inflammation. These findings open new avenues for the development of anti-inflammatory drugs based on this chemical scaffold.

Despite these promising results, challenges remain in the clinical translation of methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's versatile biological activities and unique chemical structure make it a compelling candidate for further investigation. Ongoing research aims to optimize its pharmacokinetic properties and explore its efficacy in preclinical models.

In conclusion, methyl 4-({5-(4-methyl-1,2,3-thiadiazole-5-amido)-1,3,4-thiadiazol-2-ylsulfanyl}methyl)benzoate (CAS: 1351644-06-8) represents a promising lead compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications highlight the importance of continued research. Future studies should focus on overcoming the current limitations and advancing this molecule toward clinical development.